Cas no 2680840-30-4 (N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine)

• Product Name: N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine
• CAS No: 2680840-30-4
• MF: C₉H₁₃BrN₄
• MW: 257.130320310593
• CID: 5651131
• PubChem ID: 165910582
• Update Time: 2025-10-07

N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(azetidin-3-yl)methyl]-5-bromo-N-methylpyrazin-2-amine
• EN300-28280153
• 2680840-30-4
• N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine

• Inchi： 1S/C9H13BrN4/c1-14(6-7-2-11-3-7)9-5-12-8(10)4-13-9/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： UNRRHOYLIAULGZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)CC1CNC1

Computed Properties

• Exact Mass: 256.03236g/mol
• Monoisotopic Mass: 256.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41Ų

Additional information on N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine

N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine: A Comprehensive Overview

N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine (CAS No. 2680840-30-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine.

Chemical Structure and Properties

N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine is a small molecule with a molecular formula of C₁₁H₁₆BrN₃. The compound features a pyrazine core substituted with a bromo group at the 5-position and an azetidine moiety linked to the 2-amino group via a methylated amine bridge. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromo substituent, for instance, can enhance the lipophilicity and cellular permeability of the compound, while the azetidine ring provides structural rigidity and conformational stability.

The molecular weight of N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine is approximately 268.17 g/mol. It is typically synthesized through multi-step reactions involving the coupling of appropriate intermediates. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine has been reported in several scientific publications. One common approach involves the reaction of 5-bromopyrazine-2-carbonitrile with azetidine derivatives under appropriate conditions to form the desired product. The reaction typically proceeds via nucleophilic substitution, followed by reduction to introduce the amino group. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the bromo substituent onto the pyrazine core.

The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, the use of green solvents and catalysts has been explored to minimize environmental impact while maintaining high yields.

Biological Activities

N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to modulate specific protein targets involved in various disease pathways. For example, studies have shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways.

In addition to kinase inhibition, N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes in terms of safety and efficacy. For instance, animal models have demonstrated that the compound can effectively reduce inflammation and improve disease symptoms without significant adverse effects.

Recent research has also focused on optimizing the pharmacokinetic properties of N-(azetidin-3-yl)methyl-5-bromo-N-methylpyrazin-2-amine. Studies have aimed to enhance its bioavailability, half-life, and tissue distribution through structural modifications or formulation strategies. These efforts are crucial for translating laboratory findings into clinical practice.

Conclusion

In conclusion, N-(azetidin-3-yL)methyL-LbromO-LmEthYlpyraziN-L-amIne (CAS No. 2680840-L0-L4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.